![molecular formula C3H7FO B3041831 2-Fluoropropan-1-ol CAS No. 3824-87-1](/img/structure/B3041831.png)
2-Fluoropropan-1-ol
Overview
Description
2-Fluoropropan-1-ol is a chemical compound with the molecular formula C3H7FO. It has a molecular weight of 78.09 g/mol . It is also known by other names such as 2-fluoro-1-propanol and 2-Fluoro-1-hydroxypropane .
Molecular Structure Analysis
The InChI code for 2-Fluoropropan-1-ol is 1S/C3H7FO/c1-3(4)2-5/h3,5H,2H2,1H3 . This indicates that the molecule consists of a three-carbon chain with a fluorine atom attached to the second carbon and a hydroxyl group attached to the first carbon .Physical And Chemical Properties Analysis
2-Fluoropropan-1-ol is a liquid at room temperature . It has a density of 1.0±0.1 g/cm³ . The boiling point is 85.1±10.0 °C at 760 mmHg . The vapour pressure is 44.8±0.3 mmHg at 25°C . The enthalpy of vaporization is 38.0±6.0 kJ/mol . The flash point is 33.3±10.6 °C . The index of refraction is 1.352 .Scientific Research Applications
Lithium-Ion Batteries
2-Fluoropropan-1-ol has been explored in the realm of lithium-ion batteries. Research by Krämer et al. (2012) found that 1-Fluoropropane-2-one, a compound related to 2-Fluoropropan-1-ol, serves as an effective solid electrolyte interface (SEI) forming additive in lithium-ion batteries. This additive, when used with propylene carbonate-based electrolytes on graphite electrodes, enhances the first cycle efficiency, high-rate performance, and long-term cycling stability (Krämer, Schmitz, Passerini, Winter, & Schreiner, 2012).
Molecular Structure Analysis
The molecular structure of 2-Fluoropropane, closely related to 2-Fluoropropan-1-ol, has been a subject of study. Using gas electron diffraction, researchers determined the skeletal parameters of 2-fluoropropane, such as C–C, C–F, and C···F distances. This detailed structural analysis is crucial for understanding the molecular behavior and properties of similar compounds (Kakubari, Iijima, & Kimura, 1975).
Conformational Analysis
Further, the conformational properties of molecules like 2-fluoropropan-1-ol have been studied. An investigation by Richardson & Hedberg (2001) into 3-fluoropropan-1-ol, which has structural similarities to 2-fluoropropan-1-ol, analyzed the different rotational conformers of the molecule. Such studies help in understanding the molecular dynamics and interactions of these compounds (Richardson & Hedberg, 2001).
Spectroscopy and Ion Chemistry
Beauchamp & Park (1976) explored the gas phase ion chemistry of 2-fluoropropane. They reported how the parent ion fragments to yield different primary ions, which further react with the parent neutral by various transfers, leading to a chain reaction. This study is significant for understanding the reactivity and ionic properties of fluorinated compounds like 2-fluoropropan-1-ol (Beauchamp & Park, 1976).
Chemical Synthesis and Medicinal Chemistry
In the field of chemical synthesis and medicinal chemistry, 2-Fluoropropan-1-ol-related compounds have been synthesized and evaluated for various applications. For instance, Robin et al. (2007) synthesized a series of 1-aminopropan-2-ols, closely related to 2-Fluoropropan-1-ol, and evaluated them against malaria strains. Such research demonstrates the potential medicinal applications of fluorinated compounds (Robin et al., 2007).
Safety and Hazards
2-Fluoropropan-1-ol has been classified with hazard statements H226, H302, H312, H319, and H332 . This indicates that it is flammable, harmful if swallowed or in contact with skin, causes serious eye irritation, and may be harmful if inhaled . Precautionary measures include avoiding ignition sources and ensuring adequate ventilation .
properties
IUPAC Name |
2-fluoropropan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7FO/c1-3(4)2-5/h3,5H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKXZJCKWUCBECD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7FO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20959182 | |
Record name | 2-Fluoropropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20959182 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
78.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoropropan-1-ol | |
CAS RN |
3824-87-1 | |
Record name | 1-Propanol, 2-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3824-87-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Fluoropropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20959182 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Fluoropropan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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